Cas no 1021066-51-2 (N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-4-methylbenzamide)

• Product Name: N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-4-methylbenzamide
• CAS No: 1021066-51-2
• MF: C₂₁H₁₈ClN₅O₂
• MW: 407.852922916412
• CID: 6572135
• Update Time: 2025-07-21

N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-4-methylbenzamide
• N-[2-[[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]-4-methylbenzamide

• Inchi： 1S/C21H18ClN5O2/c1-14-6-8-15(9-7-14)21(28)23-12-13-29-19-11-10-18-24-25-20(27(18)26-19)16-4-2-3-5-17(16)22/h2-11H,12-13H2,1H3,(H,23,28)
• InChI Key： DOQOBILNMDAUOB-UHFFFAOYSA-N
• SMILES： C(NCCOC1=NN2C(C3=CC=CC=C3Cl)=NN=C2C=C1)(=O)C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-4-methylbenzamide

Professional Introduction to N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-4-methylbenzamide (CAS No. 1021066-51-2)

N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-4-methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1021066-51-2, represents a unique structural motif that combines elements of benzamide and triazolopyridazine scaffolds, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-4-methylbenzamide is characterized by a benzamide moiety linked to an ethyl chain that terminates in an oxygenated triazolopyridazine ring. The presence of the 2-chlorophenyl group and the triazolopyridazine core suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. This structural complexity makes it an intriguing subject for synthetic modifications and biological evaluations.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The triazolopyridazine scaffold, in particular, has been extensively studied due to its ability to engage in multiple binding interactions with biological targets. Research has demonstrated that such scaffolds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The benzamide moiety further enhances the pharmacological profile of this compound by contributing to its solubility and metabolic stability.

One of the most compelling aspects of N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-4-methylbenzamide is its potential as a lead compound for drug development. The combination of the 2-chlorophenyl group and the triazolopyridazine ring provides multiple sites for chemical modification, allowing for the optimization of pharmacokinetic and pharmacodynamic properties. This flexibility has been exploited in several synthetic strategies aimed at improving binding affinity and reducing off-target effects.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the design of heterocyclic compounds. By systematically modifying key functional groups within the molecule, researchers can fine-tune its biological activity. For instance, the substitution pattern on the 2-chlorophenyl ring can significantly influence the compound's interaction with biological targets. Similarly, alterations to the triazolopyridazine core can modulate its metabolic stability and bioavailability.

The synthesis of N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-4-methylbenzamide involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the triazolopyridazine ring via cycloaddition reactions and subsequent coupling reactions to introduce the benzamide moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

In addition to its synthetic challenges, this compound presents opportunities for exploring new chemical space. The integration of different heterocyclic systems into a single molecule can lead to novel pharmacological profiles that are not achievable with simpler structures. This approach aligns with the growing trend in drug discovery towards designing multifunctional molecules that can address complex diseases more effectively.

The potential applications of N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-4-methylbenzamide extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying enzyme mechanisms and receptor interactions. By developing analogs with varying substituents, researchers can gain insights into how different chemical groups influence biological activity. These insights can then be translated into more rational drug design strategies.

The use of computational methods has also played a crucial role in understanding the properties of this compound. Molecular modeling techniques allow researchers to predict how it will interact with biological targets at the atomic level. These predictions can guide experimental efforts by identifying key residues involved in binding and suggesting optimal conditions for further optimization.

In conclusion, N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-4-methylbenzamide (CAS No. 1021066-51-2) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of heterocyclic scaffolds offers numerous opportunities for further exploration in synthetic chemistry and drug discovery. As research continues to uncover new applications for this compound, it is likely to remain a significant focus in pharmaceutical innovation.